Cas no 2549012-55-5 (N-[1-(3-cyanopyridin-2-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide)

• Product Name: N-[1-(3-cyanopyridin-2-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide
• CAS No: 2549012-55-5
• MF: C₁₂H₁₆N₄O₂S
• MW: 280.346040725708
• CID: 5312966
• PubChem ID: 154582735
• Update Time: 2025-10-17

N-[1-(3-cyanopyridin-2-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2549012-55-5
• AKOS040730020
• N-[1-(3-cyanopyridin-2-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide
• F6788-9111
• N-[1-(3-Cyano-2-pyridinyl)-3-pyrrolidinyl]-N-methylmethanesulfonamide

• Inchi： 1S/C12H16N4O2S/c1-15(19(2,17)18)11-5-7-16(9-11)12-10(8-13)4-3-6-14-12/h3-4,6,11H,5,7,9H2,1-2H3
• InChI Key： VDDWGQMAHFQUBS-UHFFFAOYSA-N
• SMILES： CS(N(C1CCN(C2=NC=CC=C2C#N)C1)C)(=O)=O

Computed Properties

• Exact Mass: 280.09939694g/mol
• Monoisotopic Mass: 280.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 85.7Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 478.4±55.0 °C(Predicted)
• pka: 3.61±0.29(Predicted)

Additional information on N-[1-(3-cyanopyridin-2-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide

N-[1-(3-cyanopyridin-2-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide (CAS No. 2549012-55-5): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

N-[1-(3-cyanopyridin-2-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide (CAS No. 2549012-55-5) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its systematic name, is a derivative of pyrrolidine and methanesulfonamide, with a cyanopyridine moiety attached to the pyrrolidine ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various research and development activities.

The molecular structure of N-[1-(3-cyanopyridin-2-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide is characterized by a central pyrrolidine ring, which is a five-membered nitrogen-containing heterocycle. The pyrrolidine ring is substituted at the 3-position with a 3-cyanopyridin-2-yl group, which introduces a cyano group and a pyridine ring into the molecule. Additionally, the pyrrolidine ring is N-methylated and further functionalized with a methanesulfonamide group. This intricate arrangement of functional groups not only contributes to the compound's stability but also influences its reactivity and biological activity.

In terms of physical properties, N-[1-(3-cyanopyridin-2-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide is typically a solid at room temperature with a well-defined melting point. Its solubility in various solvents can be influenced by the presence of the methanesulfonamide group, which can enhance its solubility in polar solvents such as water and dimethyl sulfoxide (DMSO). The compound's stability under different conditions, including pH and temperature, has been studied extensively to ensure its suitability for various applications.

The biological activity of N-[1-(3-cyanopyridin-2-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide has been the subject of numerous research studies. One of its key applications is in the field of neuropharmacology, where it has shown promise as a potential modulator of neurotransmitter systems. Specifically, the compound has been investigated for its ability to interact with nicotinic acetylcholine receptors (nAChRs), which play crucial roles in cognitive function and neurological disorders such as Alzheimer's disease and schizophrenia.

Recent studies have demonstrated that N-[1-(3-cyanopyridin-2-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide exhibits selective binding to specific subtypes of nAChRs, particularly the α7 subtype. This selectivity is attributed to the unique arrangement of functional groups within the molecule, which allows it to form specific interactions with receptor binding sites. The ability to selectively target α7 nAChRs has significant implications for the development of novel therapeutic agents for cognitive disorders.

In addition to its potential as a neuropharmacological agent, N-[1-(3-cyanopyridin-2-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide has also been explored for its anti-inflammatory properties. Research has shown that the compound can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings suggest that it may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic route for preparing N-[1-(3-cyanopyridin-2-yl)pyrrolidin-3-yl]-N-methylmethanesulfonamide involves several well-established chemical reactions. Typically, the synthesis begins with the formation of the pyrrolidine ring through an appropriate cyclization reaction. The subsequent introduction of the 3-cyanopyridine moiety can be achieved through nucleophilic substitution or other coupling reactions. Finally, the methylation and methanesulfonation steps are carried out to complete the synthesis.

The safety profile of N-[1-(3-cyanopyridin-2-yl)pyrrolidin-3-yl)-N-methylmethanesulfonamide has been evaluated in preclinical studies. These studies have shown that the compound exhibits low toxicity at therapeutic concentrations and does not cause significant adverse effects in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in humans.

In conclusion, N-[1-(3-cyanopyridin-2-y l)pyrrolidin - 3 - yl] - N - methylmethanesulfonamide (CAS No. 2549012 - 55 - 5) is a promising compound with diverse applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development in areas such as neuropharmacology and anti-inflammatory therapy. As ongoing studies continue to unravel its full potential, this compound holds significant promise for advancing our understanding and treatment of various diseases.